Cas no 717858-21-4 (3-Oxo-3-(4-phenethyl-piperazin-1-yl)-propionitrile)

• Product Name: 3-Oxo-3-(4-phenethyl-piperazin-1-yl)-propionitrile
• CAS No: 717858-21-4
• MF: C₁₅H₁₉N₃O
• MW: 257.330863237381
• MDL: MFCD06004223
• CID: 3085792
• PubChem ID: 1245316
• Update Time: 2025-04-21

3-Oxo-3-(4-phenethyl-piperazin-1-yl)-propionitrile Chemical and Physical Properties

Names and Identifiers

• 3-Oxo-3-(4-phenethyl-piperazin-1-yl)-propionitrile
• 3-oxo-3-(4-phenethylpiperazin-1-yl)propanenitrile
• STK461353
• VS-06311
• SR-01000291445-1
• AKOS003361263
• MFCD06004223
• 3-oxo-3-[4-(2-phenylethyl)piperazin-1-yl]propanenitrile
• BBL017594
• CS-0319517
• SR-01000291445
• 717858-21-4
• ALBB-008636
• H24864
• 3-OXO-3-[4-(2-PHENYLETHYL)PIPERAZIN-1-YL]-PROPANENITRILE

• MDL： MFCD06004223
• Inchi： 1S/C15H19N3O/c16-8-6-15(19)18-12-10-17(11-13-18)9-7-14-4-2-1-3-5-14/h1-5H,6-7,9-13H2
• InChI Key： QVYHSIFSHFARTL-UHFFFAOYSA-N
• SMILES： O=C(CC#N)N1CCN(CCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 257.152812238Da
• Monoisotopic Mass: 257.152812238Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 47.3Ų